4-(Methanesulfonylmethyl)-5-methylthiophene-2-carboxylic acid

• IUPAC Name: 5-methyl-4-(methylsulfonylmethyl)thiophene-2-carboxylic acid
• InChI: InChI=1S/C8H10O4S2/c1-5-6(4-14(2,11)12)3-7(13-5)8(9)10/h3H,4H2,1-2H3,(H,9,10)
• InChI Key: QQXAMBWDNXSHOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(S1)C(=O)O)CS(=O)(=O)C
• Molecular Formula: C8H10O4S2
• Molecular Weight: 234.3 g/mol

Description

The compound “4-(Methanesulfonylmethyl)-5-methylthiophene-2-carboxylic acid” is a complex organic molecule. It contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. The methanesulfonylmethyl group is a type of sulfone, and carboxylic acids are organic compounds that contain a carboxyl group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds often involve reactions such as Friedel-Crafts acylation, nucleophilic substitution, or condensation.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, or mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Thiophenes can undergo electrophilic aromatic substitution, and carboxylic acids can participate in various reactions such as esterification or amide formation.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and reactivity would be determined experimentally. These properties would be influenced by factors such as the presence of the polar carboxylic acid group and the aromatic thiophene ring.

Scientific Research Applications

Catalytic Synthesis Applications

Methanesulfonic acid, a related compound, has been identified as a highly effective catalyst for the one-pot synthesis of 2-substituted benzoxazoles, showcasing its utility in synthesizing heteroaryl compounds from carboxylic acids with excellent yields. This methodology highlights the role of methanesulfonic acid derivatives in facilitating heterocyclic compound synthesis under convenient conditions, compatible with a variety of substituents (Kumar, Rudrawar, & Chakraborti, 2008). Similarly, methanesulfonic acid/SiO2 has been used as an expedient mixture in synthesizing 2-substituted aromatic and aliphatic benzothiazoles, highlighting its efficacy in streamlining the synthesis process of complex molecules from carboxylic acids (Sharghi & Asemani, 2009).

Methodological Advances in Organic Synthesis

Research on methanesulfonic acid derivatives includes the development of new methodologies for the preparation of carboxyfluorescein isomers, demonstrating the role of these compounds in the condensation of resorcinol with carboxyphthalic anhydride to achieve high-purity isomers (Ueno, Jiao, & Burgess, 2004). The study on the selective hydrolysis of methanesulfonate esters further exemplifies the specificity and reactivity of methanesulfonic acid derivatives in the selective removal of protecting groups, showcasing their potential in fine-tuning synthetic pathways (Chan, Cox, & Sinclair, 2008).

Complex Formation and Molecular Interaction Studies

Investigations into the intermediacy of phenyl hydrogen sulfates in the sulfonation of phenols have elucidated the complex interactions and transformations involving methanesulfonic acid derivatives, providing insight into their reactivity and potential for creating sulfonated aromatic compounds (Wit, Woldhuis, & Cerfontain, 2010). Additionally, the study of unusual base-catalyzed exchange in the synthesis of deuterated compounds reveals the intricate chemical behavior of methanesulfonic acid derivatives under specific conditions, contributing to the advancement of labeling techniques in molecular biology (Rozze & Fray, 2009).

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. For instance, if it were used as a drug, the mechanism might involve interaction with biological receptors or enzymes.

Safety and Hazards

As with any chemical, handling “4-(Methanesulfonylmethyl)-5-methylthiophene-2-carboxylic acid” would require appropriate safety precautions. This could include wearing personal protective equipment and working in a well-ventilated area.

Future Directions

Future research could involve exploring new synthesis methods, investigating potential applications (such as in drug development or materials science), and studying the compound’s environmental impact.